Cas no 1337019-71-2 (2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol
• CAS No: 1337019-71-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5581828
• PubChem ID: 76222983
• Update Time: 2025-07-01

2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2,6-DIMETHOXYPHENYL)ETHAN-1-OL
• 2-amino-2-(2,6-dimethoxyphenyl)ethanol
• Benzeneethanol, β-amino-2,6-dimethoxy-
• 1337019-71-2
• EN300-1845967
• 2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol

• Inchi： 1S/C10H15NO3/c1-13-8-4-3-5-9(14-2)10(8)7(11)6-12/h3-5,7,12H,6,11H2,1-2H3
• InChI Key： IWYHDNISHVYRAA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(CO)N)OC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 364.3±42.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1337019-71-2): Properties, Applications, and Research Insights

2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol, with the CAS number 1337019-71-2, is a specialized organic compound garnering attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by an amino group and dimethoxyphenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₅NO₃, and precise stereochemistry make it valuable for designing bioactive molecules, particularly in drug discovery targeting neurological and metabolic disorders.

Recent trends highlight growing interest in 2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol as researchers explore its potential in chiral synthesis and asymmetric catalysis. The compound’s ethanolamine backbone and aromatic methoxy groups contribute to its solubility in polar solvents, facilitating its use in green chemistry applications. Laboratories focusing on sustainable synthesis often prioritize such derivatives to reduce environmental impact while maintaining high yields.

From an industrial perspective, CAS 1337019-71-2 is frequently referenced in patents related to neuroprotective agents and enzyme modulators. Its structural similarity to neurotransmitters like dopamine has spurred investigations into its role in central nervous system (CNS) drug development. Additionally, the 2,6-dimethoxyphenyl fragment is noted for enhancing compound stability, a critical factor in prodrug design and pharmacokinetic optimization.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing 2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol purity. Researchers emphasize the importance of stereochemical control during synthesis, as enantiomeric purity can significantly influence biological activity. This aligns with current industry demands for high-precision intermediates in personalized medicine.

Emerging discussions in scientific forums often link this compound to fragment-based drug discovery (FBDD), where its modular structure aids in building larger pharmacophores. Questions about its metabolic pathways and toxicity profiles are also common, reflecting the need for comprehensive safety data in preclinical studies. Regulatory guidelines increasingly require detailed documentation of such parameters for GMP-compliant production.

In summary, 2-amino-2-(2,6-dimethoxyphenyl)ethan-1-ol (CAS 1337019-71-2) represents a promising scaffold in modern chemistry. Its applications span medicinal chemistry, material science, and catalysis, driven by its adaptable functional groups and compatibility with sustainable practices. Ongoing research continues to uncover novel utilities, solidifying its relevance in cutting-edge scientific endeavors.